4-bromo-N-cyclopropyl-3-fluorobenzamide

• IUPAC Name: 4-bromo-N-cyclopropyl-3-fluorobenzamide
• InChI: InChI=1S/C10H9BrFNO/c11-8-4-1-6(5-9(8)12)10(14)13-7-2-3-7/h1,4-5,7H,2-3H2,(H,13,14)
• InChI Key: PQCWLPSKWBUMPK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC(=C(C=C2)Br)F
• Molecular Formula: C10H9BrFNO
• Molecular Weight: 258.09 g/mol

Description

“4-bromo-N-cyclopropyl-3-fluorobenzamide” is a chemical compound with the molecular formula C10H9BrFNO. It is a benzamide derivative, which is a class of compounds containing a benzene ring attached to an amide functional group.

Molecular Structure Analysis

The molecular structure of “4-bromo-N-cyclopropyl-3-fluorobenzamide” consists of a benzene ring substituted with bromine (Br), fluorine (F), and an amide functional group where the nitrogen is bonded to a cyclopropyl group.

Physical And Chemical Properties Analysis

The molecular weight of “4-bromo-N-cyclopropyl-3-fluorobenzamide” is 258.09 g/mol. Other physical and chemical properties like density, boiling point, melting point, flash point are not available in the retrieved sources.

Scientific Research Applications

Insecticidal Activity

A study by Luo et al. (2020) synthesized a series of meta-diamide compounds containing a cyclopropyl group to discover novel insecticides. Among these, certain compounds demonstrated significant insecticidal activities against pests like Plutella xylostella and Chilo suppressalis. This indicates the potential of using similar structures for developing effective insecticides (Luo et al., 2020).

Crystal Structures and Material Properties

The crystal structures of several N-[2-(trifluoromethyl)phenyl]benzamides, including 3-bromo-N-[2-(trifluoromethyl)phenyl]benzamide, were reported by Suchetan et al. (2016). Understanding these structures is crucial for applications in material science and pharmaceutical design (Suchetan et al., 2016).

Synthesis and Biological Activities

Ghanbari Pirbasti et al. (2016) synthesized a series of 4-cyclopropyl-5-(2-fluorophenyl)arylhydrazono-2,3-dihydrothiazole derivatives, showing that these compounds had notable antioxidant activities. This research highlights the role of similar compounds in developing new antioxidant agents (Ghanbari Pirbasti et al., 2016).

Radiosynthesis and Imaging Applications

Shiue et al. (1997) synthesized various fluorobenzamides, demonstrating their potential as ligands for PET imaging of sigma receptors. This suggests a significant role for compounds like 4-bromo-N-cyclopropyl-3-fluorobenzamide in medical imaging and diagnosis (Shiue et al., 1997).

Antimicrobial and Antioxidant Activities

Desai et al. (2013) synthesized fluorobenzamides containing thiazole and thiazolidine, demonstrating promising antimicrobial activities. This research indicates that similar compounds might be used to develop new antimicrobial agents (Desai et al., 2013).

Fluorination and Organic Synthesis

The study by Shainyan and Danilevich (2006) on the electrochemical fluorination of aromatic compounds, including 4-bromobenzamide, highlights its utility in synthetic organic chemistry. This process is essential for the modification and creation of complex organic molecules (Shainyan & Danilevich, 2006).

Safety and Hazards

The compound is harmful by inhalation, in contact with skin, and if swallowed. In case of skin contact, it is advised to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. If irritation persists, seek medical attention.